Y0Kjg11pjr

• CAS No.: 785776-25-2
• Molecular Formula: C23H20Cl2N6O2
• Molecular Weight: 483.3 g/mol
• IUPAC Name: 4-amino-1-[8-(2-chlorophenyl)-9-(4-chlorophenyl)purin-6-yl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C23H20Cl2N6O2/c24-14-5-7-15(8-6-14)31-19(16-3-1-2-4-17(16)25)29-18-20(27-13-28-21(18)31)30-11-9-23(26,10-12-30)22(32)33/h1-8,13H,9-12,26H2,(H,32,33)
• InChI Key: YWNQMJJLXLOBIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C(=O)O)N)C2=NC=NC3=C2N=C(N3C4=CC=C(C=C4)Cl)C5=CC=CC=C5Cl

Description

The compound Y0Kjg11pjr is a chemical substance with the molecular formula C23H20Cl2N6O2 and a molecular weight of 483.35 . It is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Y0Kjg11pjr involves several steps, including the controlled mixing of precursor materials, typically metal halides and organic ligands . The process may involve hot-injection or ligand-assisted reprecipitation to achieve precise control over the size and composition of the compound . Surface passivation techniques using organic ligands or inorganic shell materials are employed to enhance stability and photoluminescence properties .

Industrial Production Methods: Industrial production of this compound may involve solvent-free preparation and thermocompression self-assembly . These methods are essential for protecting the compound from degradation by external environmental factors and ensuring its long-term stability .

Chemical Reactions Analysis

Types of Reactions: Y0Kjg11pjr undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are facilitated by different reagents and conditions.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include noble-metal free nanomaterials as heterogeneous catalysts . The conditions for these reactions may involve photochemical processes, where light-absorbing semiconductors are used to harvest solar energy .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, photochemical oxidation of alcohols catalyzed by noble-metal free nanomaterials can lead to various oxidation products .

Scientific Research Applications

Y0Kjg11pjr has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry . In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies related to molecular interactions and pathways. In medicine, this compound could be explored for its potential therapeutic effects. In industry, it may be used in the production of advanced materials and devices .

Mechanism of Action

The mechanism of action of Y0Kjg11pjr involves its interaction with specific molecular targets and pathways . It may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to Y0Kjg11pjr include other substances with comparable molecular structures and properties . These compounds may share similar chemical reactions and applications but differ in specific details such as molecular weight, stability, and reactivity.

Uniqueness: this compound is unique due to its specific molecular structure and properties, which make it suitable for various scientific applications. Its stability, reactivity, and potential therapeutic effects distinguish it from other similar compounds .